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Compound of Interest

Compound Name: Antimicrobial agent-4

Cat. No.: B12394844

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antimicrobial Agent-4 (AA-4) is a novel, fourth-generation quaternary ammonium compound
with a broad spectrum of activity against Gram-positive and Gram-negative bacteria, fungi, and
enveloped viruses. Its unique molecular structure allows for potent disruption of microbial cell
membranes and key metabolic pathways, leading to rapid sterilization at low concentrations.
These application notes provide detailed protocols for the use of AA-4 in surface and liquid
sterilization, as well as methodologies for evaluating its antimicrobial efficacy.

Mechanism of Action

Antimicrobial Agent-4 primarily targets the microbial cell membrane. The cationic headgroup
of AA-4 interacts with the negatively charged components of the cell membrane, leading to a
loss of membrane integrity and leakage of intracellular components. Additionally, AA-4 has
been shown to inhibit critical enzymatic processes involved in cellular respiration and
metabolism, ensuring a multi-faceted antimicrobial attack.
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Preparation
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» To cite this document: BenchChem. [Application Notes and Protocols: Antimicrobial Agent-4
(AA-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12394844#antimicrobial-agent-4-sterilization-
techniques]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12394844?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

